Cas no 568567-07-7 (4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid)
568567-07-7 structure
Product Name:4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid
CAS No:568567-07-7
MF:C11H11BrO4
MW:287.106642961502
CID:3105612
PubChem ID:2434818
Update Time:2025-04-21
4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-Bromo-2-methoxy-phenyl)-4-oxo-butyric acid
- Enamine_005456
- 4-(5-bromo-2-methoxyphenyl)-4-oxobutanoicacid
- Z56921793
- SR-01000044059-1
- CS-0219733
- 4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid
- AKOS000116608
- G45000
- 568567-07-7
- EN300-04814
- SR-01000044059
- HMS1409H22
- 4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid
-
- Inchi： 1S/C11H11BrO4/c1-16-10-4-2-7(12)6-8(10)9(13)3-5-11(14)15/h2,4,6H,3,5H2,1H3,(H,14,15)
- InChI Key： JBMLZSXCPZIHEO-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)C(CCC(=O)O)=O)OC
Computed Properties
- Exact Mass: 285.98407Da
- Monoisotopic Mass: 285.98407Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 63.6Ų
4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B432978-25mg |
4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid |
568567-07-7 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B432978-50mg |
4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid |
568567-07-7 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B432978-250mg |
4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid |
568567-07-7 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-04814-0.05g |
4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid |
568567-07-7 | 95.0% | 0.05g |
$88.0 | 2025-02-21 | |
| Enamine | EN300-04814-0.1g |
4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid |
568567-07-7 | 95.0% | 0.1g |
$132.0 | 2025-02-21 | |
| Enamine | EN300-04814-0.25g |
4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid |
568567-07-7 | 95.0% | 0.25g |
$188.0 | 2025-02-21 | |
| Enamine | EN300-04814-0.5g |
4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid |
568567-07-7 | 95.0% | 0.5g |
$353.0 | 2025-02-21 | |
| Enamine | EN300-04814-1.0g |
4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid |
568567-07-7 | 95.0% | 1.0g |
$470.0 | 2025-02-21 | |
| Enamine | EN300-04814-2.5g |
4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid |
568567-07-7 | 95.0% | 2.5g |
$923.0 | 2025-02-21 | |
| Enamine | EN300-04814-5.0g |
4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid |
568567-07-7 | 95.0% | 5.0g |
$1364.0 | 2025-02-21 |
4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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